Cas no 1804853-02-8 (6-Cyano-5-(difluoromethyl)picolinoyl chloride)

• Product Name: 6-Cyano-5-(difluoromethyl)picolinoyl chloride
• CAS No: 1804853-02-8
• MF: C₈H₃ClF₂N₂O
• MW: 216.572027444839
• CID: 4903390
• Update Time: 2025-06-09

6-Cyano-5-(difluoromethyl)picolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-(difluoromethyl)picolinoyl chloride

• Inchi： 1S/C8H3ClF2N2O/c9-7(14)5-2-1-4(8(10)11)6(3-12)13-5/h1-2,8H
• InChI Key： FHBLZAQVUBNANL-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(F)F)C(C#N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-5-(difluoromethyl)picolinoyl chloride

Introduction to 6-Cyano-5-(difluoromethyl)picolinoyl chloride (CAS No. 1804853-02-8)

6-Cyano-5-(difluoromethyl)picolinoyl chloride (CAS No. 1804853-02-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a picolinoyl chloride functional group. These structural elements contribute to its reactivity and potential utility in the synthesis of various bioactive molecules.

The chemical structure of 6-Cyano-5-(difluoromethyl)picolinoyl chloride can be represented as follows: C₉H₅ClF₂N₂O. The presence of the cyano group and difluoromethyl moiety imparts specific electronic and steric properties to the molecule, making it an attractive building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. The difluoromethyl group in 6-Cyano-5-(difluoromethyl)picolinoyl chloride is particularly noteworthy for its influence on the pharmacokinetic properties of derived molecules, such as improved metabolic stability and reduced toxicity.

The picolinoyl chloride functional group in 6-Cyano-5-(difluoromethyl)picolinoyl chloride provides a reactive site for nucleophilic substitution reactions, enabling its use as an intermediate in the synthesis of a wide range of derivatives. This versatility has led to its application in the development of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of 6-Cyano-5-(difluoromethyl)picolinoyl chloride in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a key intermediate in the development of inhibitors for kinases, which are important therapeutic targets in cancer and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through strategic modifications has shown promising results in preclinical studies.

In addition to its applications in medicinal chemistry, 6-Cyano-5-(difluoromethyl)picolinoyl chloride has also found use in the synthesis of agrochemicals. Its reactivity and stability make it suitable for the preparation of compounds with herbicidal and fungicidal properties. The introduction of fluorine atoms into these molecules can enhance their efficacy and reduce environmental impact, making them valuable candidates for sustainable agricultural practices.

The synthesis of 6-Cyano-5-(difluoromethyl)picolinoyl chloride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 6-cyano-5-difluoromethylpyridine with thionyl chloride or oxalyl chloride. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic processes and microwave-assisted synthesis.

The characterization of 6-Cyano-5-(difluoromethyl)picolinoyl chloride is typically performed using a combination of spectroscopic techniques, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity, which is crucial for ensuring its suitability for further applications.

In conclusion, 6-Cyano-5-(difluoromethyl)picolinoyl chloride (CAS No. 1804853-02-8) is a valuable compound with broad applications in medicinal chemistry and agrochemical research. Its unique structural features and reactivity make it an important building block for the development of novel bioactive molecules with potential therapeutic and agricultural benefits. Ongoing research continues to explore new avenues for its utilization, further expanding its significance in these fields.